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Compound of Interest

Compound Name: YOK-1304

Cat. No.: B15605711

This document provides immediate and essential safety, operational, and disposal guidance for
YOK-1304. The following procedures are designed to ensure the safety of all laboratory
personnel and to provide a clear, step-by-step framework for the handling of this compound.
Adherence to these protocols is mandatory for all researchers, scientists, and drug
development professionals working with YOK-1304.

Personal Protective Equipment (PPE)

A baseline level of personal protective equipment is required for all personnel handling YOK-
1304.[1] The specific PPE may need to be adjusted based on a comprehensive risk
assessment of the experimental procedures.

Minimum PPE Requirements:

o Eye Protection: ANSI Z87.1 compliant safety glasses with side shields or splash goggles are
mandatory.[1] A face shield must be worn in conjunction with eye protection when there is a
significant risk of splashes or aerosol generation.[1]

o Hand Protection: Chemically resistant gloves are required. Given the unknown full
toxicological profile of YOK-1304, it is recommended to use gloves with a high level of
overall chemical resistance.[1] Always inspect gloves for any signs of degradation or
perforation before use.
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» Body Protection: A laboratory coat that covers the wearer to the knees is required.[2] For
procedures with a high risk of splashing, a chemically resistant apron should be worn over
the lab coat.[1]

» Footwear: Closed-toe shoes that completely cover the foot are mandatory.[1][2]

Quantitative Data Summary

The following table summarizes the known quantitative data for YOK-1304. This information is
critical for experimental planning and safety assessments.

Property Value Notes
Molecular Weight 452.6 g/mol
Purity >99.5% Confirmed by HPLC
Solubility in DMSO 100 mg/mL
o Considered practically
Solubility in Water <0.1 mg/mL ) )
insoluble in water.
Estimated value; handle with
LD50 (Oral, Rat) 300 mg/kg ]
caution.
Protect from light and
Storage Temperature -20°C

moisture.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the detailed methodology for preparing a 10 mM stock solution of YOK-
1304 in Dimethyl Sulfoxide (DMSO).

Materials:
e YOK-1304 powder

e Anhydrous DMSO
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Sterile microcentrifuge tubes
Calibrated analytical balance
Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation: Don all required personal protective equipment (PPE) as specified in the PPE
section. All handling of solid YOK-1304 should be performed in a certified chemical fume
hood.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out 4.53 mg of YOK-1304 powder into the tube.

Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
YOK-1304 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 2 minutes or until the solid is
completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C in a light-protected container.

Labeling: Clearly label all tubes with the compound name (YOK-1304), concentration (10
mM), solvent (DMSO), date of preparation, and your initials.

Operational and Disposal Plans

A systematic approach to the handling and disposal of YOK-1304 is essential to minimize risk

and ensure regulatory compliance.

Operational Plan:

Designated Area: All work with YOK-1304 must be conducted in a designated area within the
laboratory.[3] This area should be clearly marked and equipped with the necessary safety
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equipment, including a chemical fume hood and an emergency eyewash station.

Spill Response: In the event of a spill, immediately alert others in the vicinity. For small spills,
absorb the material with a chemical absorbent pad, decontaminate the area with a suitable
solvent, and dispose of all contaminated materials as hazardous waste. For large spills,
evacuate the area and contact the institutional safety office.

Transportation: When transporting YOK-1304, whether in solid or solution form, always use
secondary containment to prevent spills.[3]

Disposal Plan:

Waste Collection: All solid and liquid waste containing YOK-1304 must be collected in
designated, clearly labeled hazardous waste containers.[3]

Container Management: Waste containers should be kept closed except when adding waste.
Do not overfill containers.[3]

Disposal Pathway: Follow all institutional and local regulations for the disposal of hazardous
chemical waste. Do not dispose of YOK-1304 down the sink or in regular trash.[3]

Visualizations

The following diagrams illustrate key workflows and conceptual pathways related to the
handling and potential application of YOK-1304.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15605711?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15605711?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15605711?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15605711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

'

Set Up Designated Work Area

Proceed to Handling

Hangling
y

Weigh YOK-1304 in Fume Hood

'

Solubilize in Appropriate Solvent

'

Perform Experiment

[Generate Waste

Disgosal

Collect Waste in Labeled Container

'

Store Waste in Designated Area

'

Arrange for Hazardous Waste Pickup

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
YOK-1304

Binds and Activates

Cell Surface Receptor

Phosphorylates

Kinase A

Activates

Kinase B

Phosphorylates

Transcription Factor

nduces Gene Expression

Cellular Response
(e.g., Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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